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Compound Focus: 1-Stearoyl-sn-glycero-3-phosphocholine

CAS No.: 19420-57-6

Cat. No.: S580141

Get Quote

Commercial Source Overview

Supplier
Catalog
Number

Purity Price
Size(s)
Available

Additional Notes

BOC Sciences [1] B4059-
187224

≥98% $299 100 mg (In
stock)

White powder; shipping
at room temperature in

continental US.

MedChemExpress
(MCE) [2]

HY-

125771

99.53% See
supplier

25 mg, 50 mg,

100 mg, 250
mg, 500 mg, 1 g

(In stock Dec
31)

Controlled substance

in some territories; sold
for research use only.

TargetMol [3] T8714 99.61% $40 (50
mg), $64

(100 mg)

50 mg, 100 mg
(In stock)

Appearance: solid;
color: white.

Santa Cruz
Biotechnology [4]

sc-

208698

See C of
A

$275 (100

mg), $800
(1 g)

100 mg, 1 g Synthetic phospholipid

for research use; refer
to Certificate of
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Supplier
Catalog
Number

Purity Price
Size(s)
Available

Additional Notes

Analysis (C of A) for
lot-specific data.

ChemImpex [5] 33540 ≥99%
(GC,

TLC)

See
supplier

See supplier White to off-white solid;
store at < -10 °C.

Research Context and Potential Alternatives

1-Stearoyl-sn-glycero-3-phosphocholine (also known as 18:0 Lyso-PC) is a lysophosphatidylcholine. Here

is its research context to help you frame your own comparisons [1] [4]:

Primary Research Applications: It is widely used in drug delivery systems (as a component of
liposomes and lipid nanoparticles), cell membrane studies (to influence membrane curvature and

dynamics), and biochemical research (as a bioactive lipid in signaling pathways) [1] [5].
Key Biological Finding: One study identified this compound as an inhibitor of HDAC3 activity and

STAT3 phosphorylation, inducing apoptosis in chronic myelogenous leukemia K562 cells [2]. The
signaling pathway involved is outlined below.

Considerations for Comparison: When evaluating it against other phospholipids, you may want to
investigate parameters like its effects on membrane fluidity, its critical micelle concentration (CMC)

compared to other lysolipids, and its chemical stability versus lipids with polyunsaturated chains.

Experimental Insight

The diagram below summarizes the signaling pathway through which 1-Stearoyl-sn-glycero-3-

phosphocholine exhibits anticancer activity in K562 cells, as identified in one research study [2].
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Experimental Protocol (Cell-Based) from the Literature [2]:

Cell Line: Chronic myelogenous leukemia (CML) K562 cells.
Treatment: Cells were treated with 1-Stearoyl-sn-glycero-3-phosphocholine at concentrations

ranging from 10 to 80 μM for 24 to 72 hours.
Viability Assay: Cell viability was measured to establish the compound's inhibitory effect (IC50

values were not precisely specified in the available excerpt).
Apoptosis Analysis: Apoptosis was assessed by measuring the sub-G1 cell population via flow

cytometry and detecting the cleavage of caspase-9, caspase-3, and PARP by western blot.
Mechanism Investigation: Western blot and RT-PCR were used to analyze the expression and

phosphorylation levels of key proteins (HDAC3, STAT3, acetyl-histone H3) and survival genes.
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Since the search results lack a direct comparative analysis, you may need to take the following steps to create

your guide:

Contact Suppliers Directly: Request detailed Certificates of Analysis (COA) for specific lots to
compare purity and impurity profiles across vendors. Inquire about bulk pricing and stability data.

Consult Specialized Literature: Perform a deeper literature search on platforms like PubMed or
Scopus for review articles that compare the properties and applications of different

lysophosphatidylcholines.
Design Benchmarking Experiments: If feasible, design your own experiments to compare key

performance metrics of 1-Stearoyl-sn-glycero-3-phosphocholine from different suppliers, or
against other lysolipid alternatives, in your specific application (e.g., liposome stability, drug

encapsulation efficiency, or biological activity).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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